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Compound Focus: Amonafide dihydrochloride

CAS No.: 150091-68-2

Cat. No.: S548594

Get Quote

Storage & Handling Specifications

The table below summarizes the key storage specifications for amonafide dihydrochloride based on the

available data.

Specification Details

Recommended Storage Temperature -20°C [1]

Molecular Formula C16H19Cl2N3O2 [1]

CAS Number 150091-68-2 [1]

Form Dihydrochloride salt [1]

Solubility (from related amonafide free
base)

DMSO: 57 mg/mL (201.17 mM); Ethanol: 4 mg/mL; Water:
Insoluble [2]
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Since a specific protocol for the dihydrochloride salt was not found, this guide is constructed by applying

general laboratory principles for handling similar compounds. Always refer to the Certificate of Analysis

(CoA) provided with your specific product for the most accurate instructions.

Preparation Workflow

The following diagram outlines the general workflow for preparing and storing an amonafide

dihydrochloride stock solution.

Start Preparation

Weigh Amonafide Dihydrochloride

Select Solvent

Add Solvent and Dissolve Note: DMSO is a common choice
for insoluble compounds.

Aliquot into Tubes

Store at -20°C

Label and Record
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Detailed Methodology

Solvent Selection: Amonafide (free base) is highly soluble in DMSO and sparingly soluble in water
[2]. The dihydrochloride salt is typically more water-soluble, but DMSO remains a standard solvent for

creating high-concentration stock solutions for in vitro research. Verify the optimal solvent for your salt
form.

Solution Preparation: Calculate the mass required for your desired concentration and volume.
Slowly add the pre-warmed solvent to the vial while gently vortexing or swirling to ensure complete

dissolution. Do not sonicate for extended periods if heat-sensitive.
Aliquoting and Storage: Immediately aliquot the dissolved solution into small, single-use vials (e.g.,

cryogenic vials) to avoid repeated freeze-thaw cycles and contamination [3]. Clearly label each
aliquot with the compound name, concentration, date, and your initials [3].

Handling and Safety: DAPI, a compound mentioned in one source, is a known mutagen and should
be handled with care [4]. While not directly stated for amonafide, treat all research chemicals as

potential hazards. Wear appropriate personal protective equipment (PPE) and follow institutional
safety guidelines for disposal [4] [5].

Frequently Asked Questions

Q: What is the shelf life of a reconstituted amonafide dihydrochloride stock solution?

A: When properly aliquoted, protected from light, and stored at -20°C, a DMSO stock solution is
typically stable for at least 6-12 months. However, always check your specific product's CoA

and perform a visual inspection (for precipitation or color change) before use in a critical
experiment.

Q: Can I use phosphate-buffered saline (PBS) to dilute my DMSO stock for a cell culture assay?

A: Yes, but caution is required. A high final concentration of DMSO in culture medium (typically
>0.5-1%) can be toxic to cells. When adding the stock to your assay, ensure the DMSO

concentration is diluted to a non-toxic level. It is also advisable to test for compound
precipitation upon dilution with aqueous buffers.

Q: My stock solution froze at -20°C. Is it still usable?
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A: Yes. DMSO freezes at approximately 19°C. Freezing and thawing of DMSO stock solutions

is normal and generally does not degrade the compound if a controlled freeze-thaw process is
followed. Thaw the vial at room temperature and vortex thoroughly to ensure the solution is

homogeneous and all solute is redissolved before use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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